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Compound of Interest

Compound Name: CCG-203971

Cat. No.: B15612019 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with CCG-203971. The following procedures detail the

necessary personal protective equipment (PPE), step-by-step handling protocols, and disposal

plans to ensure a safe laboratory environment.

Hazard Identification and Safety Precautions
CCG-203971 is a small molecule inhibitor of the Rho/MRTF/SRF transcriptional pathway. While

comprehensive toxicity data is not available, the compound is classified as harmful if

swallowed. Due to its mechanism of action and intended use in research, it should be handled

with care to avoid direct contact, inhalation, and ingestion. The primary solvent for CCG-
203971 is Dimethyl Sulfoxide (DMSO), which can facilitate the absorption of chemicals through

the skin. Therefore, appropriate precautions for handling both the powdered compound and its

solutions are imperative.
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Identifier Value Source

CAS Number 1443437-74-8 [1][2]

GHS Pictogram GHS07 (Harmful)

Signal Word Warning

Hazard Statement H302: Harmful if swallowed

Precautionary Statements
P264, P270, P301 + P312,

P501

Storage (Powder) -20°C [3]

Storage (in Solvent) -80°C [3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure risk when handling CCG-
203971 in its powdered form and in solution.

PPE Item Specifications and Use Case

Gloves

Double-gloving with nitrile or latex gloves is

recommended. Change gloves immediately if

contaminated.

Eye Protection
ANSI-approved safety glasses with side shields

or chemical splash goggles are mandatory.

Lab Coat
A buttoned, knee-length laboratory coat must be

worn at all times.

Respiratory Protection

When handling the powdered form outside of a

certified chemical fume hood, a NIOSH-

approved N95 or higher-rated respirator is

required.
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Experimental Protocols: Step-by-Step Handling and
Disposal
The following protocols provide a systematic approach to the safe handling and disposal of

CCG-203971.

1. Preparation of Stock Solutions

Location: All handling of powdered CCG-203971 must be conducted in a certified chemical

fume hood to prevent inhalation of the powder.

Weighing: Use an analytical balance within the fume hood. Tare a sterile microcentrifuge

tube and carefully weigh the desired amount of CCG-203971 powder using a dedicated

spatula.

Solubilization: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

to achieve the desired stock concentration. Cap the tube securely and vortex until the

compound is fully dissolved.

Labeling: Clearly label the stock solution with the compound name, concentration, solvent,

date of preparation, and your initials.

Storage: Store the stock solution at -80°C for long-term use.[3]

2. Preparation of Working Solutions

Location: Dilutions of the stock solution can be performed on a clean laboratory bench,

wearing the appropriate PPE.

Dilution: Thaw the stock solution and dilute it to the final working concentration in the

appropriate cell culture medium or buffer.

Mixing: Gently mix the working solution by pipetting or brief vortexing.

3. Disposal Plan
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Proper disposal of chemical waste is critical to ensure laboratory safety and environmental

compliance.

Solid Waste:

Contaminated consumables such as pipette tips, microcentrifuge tubes, and gloves should

be collected in a designated hazardous waste container lined with a chemically resistant

bag.

This container must be clearly labeled as "Hazardous Chemical Waste" and should

include the name of the compound.

Liquid Waste:

Unused stock solutions and working solutions containing CCG-203971 must be disposed

of as liquid hazardous waste.

Collect all liquid waste in a designated, leak-proof, and clearly labeled container. The label

should include "Hazardous Chemical Waste," the name of the compound, the solvent

(DMSO), and the approximate concentration.

Decontamination:

All surfaces and equipment that have come into contact with CCG-203971 should be

decontaminated with a 70% ethanol solution.

Wipe down the work area in the chemical fume hood and on the bench after each use.

Workflow and Safety Visualizations
The following diagrams illustrate the key workflows for handling CCG-203971.
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Caption: Workflow for the safe preparation and disposal of CCG-203971 solutions.
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Caption: Key safety considerations for handling CCG-203971.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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